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Compound of Interest

Compound Name: H-Leu-arg-pro-OH
CAS No.: 133943-59-6
Cat. No.: B1336404
Get Quote
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Executive Summary & Technical Profile

The tripeptide H-Leu-Arg-Pro-OH (LRP) is a bioactive peptide primarily recognized for its role
as an Angiotensin I-Converting Enzyme (ACE) inhibitor, originally isolated from enzymatic
hydrolysates of proteins such as bonito bowels and zein (corn protein) [1, 2].[1] Structurally, it
also corresponds to residues 7-9 of the mammalian Gonadotropin-Releasing Hormone
(GnRH/LHRH) precursor, making it a sequence of interest in both cardiovascular and
reproductive endocrinology research.

For researchers, sourcing LRP presents a specific challenge: unlike ubiquitous commodity
peptides (e.g., RGD, FLAG), LRP is frequently categorized as a non-stock custom synthesis
target by major vendors. This guide provides the technical framework to source high-fidelity
LRP, focusing on counter-ion selection, synthesis specifications, and vendor qualification.

Chemical Identity[1][2][3][4][5]

e Sequence: Leucine-Arginine-Proline[1][2][3][4]

e Formula:
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e Molecular Weight: 384.48 g/mol

e CAS Number: 133943-59-6 (Generic LRP forms) / 99299-72-2 (Specific isomers may vary)
[1]

o Key Characteristics: Amphipathic; Arginine residue confers high basicity and hydrophilicity.

The Sourcing Landscape: Catalog vs. Custom

Analysis of the current commercial landscape (Q1 2026) indicates that H-Leu-Arg-Pro-OH is
rarely available as an off-the-shelf "catalog" item with immediate dispatch.[1] Researchers must
typically utilize Custom Peptide Synthesis (CPS) services.

Vendor Tiering Strategy

When requesting quotes, categorize vendors based on your application's stringency:

Tier Vendor Type Recommended For Examples
GLP Tox studies, ]
] Global GMP/ISO o ] ) Bachem, PolyPeptide,
Tier 1 Clinical trials, High- S
CROs ) CPC Scientific
purity SAR
) ) Early discovery, High- )
] Rapid Synthesis ] GenScript, Thermo
Tier 2 o throughput screening )
Specialists Fisher, AnaSpec
(HTS)

Reference standards PubChem Vendors,
Tier 3 Catalog Aggregators (if available), Non- Specialized
critical reagents biochemical traders

Critical Technical Specifications (The "RFX"
Package)

To ensure experimental reproducibility, you must define the following parameters in your
Request for Quote (RFQ). Do not rely on default vendor settings.
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A. Counter-lon Selection (The Critical Variable)

The Arginine (Arg) residue is highly basic and acts as a "sponge" for Trifluoroacetic acid (TFA),

the acid used during cleavage from the resin.
o TFA Salt (Default):
o Pros: Cheaper, better solubility for HPLC purification.

o Cons:Cytotoxic. Residual TFA can acidify culture media and alter cellular proliferation,
invalidating bioassays [3].

o Use Case: Analytical standards, non-biological chemistry.
o Acetate/HCI Salt (Required for Bioassays):

o Pros: Biocompatible. Acetate is preferred for cell culture; HCI for specific solubility needs.

[5]
o Cons: Adds 20-30% to cost; lower yield due to ion-exchange step.[1]

o Use Case:In vitro ACE inhibition assays, cell signaling, in vivo animal models.

B. Purity Grades[9]

e >95% (HPLC): Mandatory for quantitative ACE inhibition assays (

determination). Impurities (truncated peptides like H-Arg-Pro-OH) can act as competitive
inhibitors or false negatives.[1]

e >98% (HPLC): Required for crystallography or GMP-grade bridging studies.

Sourcing & Validation Workflow

The following diagram illustrates the decision logic for sourcing LRP, ensuring the final product
matches the experimental intent.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.gtpeptide.com/news/differences-in-the-environments-in-which-tfa-salts-acetate-and-hydrochloride-are-used-in-peptide-synthesis/
https://cpcscientific.com/products/generic-peptides/
https://cpcscientific.com/products/generic-peptides/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1336404?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Requirement: H-Leu-Arg-Pro-OH

Determine Application

Function Structure
Biological Assay Chemical Reference
(Cell/In Vivo/Enzyme) (Mass Spec/Chromatography)

Spec: Purity >95%

Spec: Purity >90%

Salt: Acetate or HCI Salt: TFA (Standard)

Endotoxin: <1 EU/mg

Select Tier 2 Vendor
(Custom Synthesis)

l

Vendor QC Data
(HPLC + MS)

l

Internal Validation

N\

Check 1: Mass Shift Check 2: Counter-ion
(Confirm MW 384.5) (IC analysis if critical)

Click to download full resolution via product page

Figure 1: Decision logic for sourcing H-Leu-Arg-Pro-OH, emphasizing the critical divergence in
salt form specifications based on end-use application.
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Experimental Validation Protocol

Upon receipt of the peptide, do not assume integrity. Perform the following "Self-Validating"
checks.

Protocol 1: Solubility & Reconstitution

The Leu (hydrophobic) and Arg (hydrophilic) balance usually allows solubility in water, but high
concentrations may require buffering.

 Visual Inspection: Lyophilized powder should be white/off-white.[1] Yellowing indicates
oxidation (Trp/Met/Cys absent, but general degradation possible).

e Solvent: Start with sterile distilled water. If turbidity persists, add 0.1% Acetic Acid (if basic) or

(if acidic), though LRP is generally water-soluble.

o Aliquot: Freeze-thaw cycles degrade peptides.[1] Reconstitute to 1-5 mg/mL, aliquot into
low-bind tubes, and store at -20°C (short term) or -80°C (long term).

Protocol 2: Identity Verification (LC-MS)[1]

e Column: C18 Reverse Phase (e.g., Agilent Zorbax or Waters XBridge).
e Mobile Phase:

o A:0.1% Formic Acid in Water.

o B: 0.1% Formic Acid in Acetonitrile.

o Gradient: 5% B to 60% B over 20 minutes. (Tripeptides elute early; adjust gradient to capture
hydrophilic species).

e Target Mass: Look for

Biological Context & Mechanism
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Understanding the mechanism validates why you are sourcing this specific sequence.

ACE Inhibition Pathway

LRP functions as a competitive inhibitor of ACE. The C-terminal Proline is critical for binding to
the ACE active site, resisting hydrolysis while blocking the conversion of Angiotensin | to
Angiotensin Il.

s CTTTTTTTTTTN
H-Leu-Arg-Pro-OH Inhibits (IC50 ~1.0 uM) . Catalyzes Angiotensin | Cleavage Angiotensin I Increases ! Blood Pressure !
(Inhibitor) (Inactive Decapeptide) (Vasoconstrictor) I Regulation :

Click to download full resolution via product page

Figure 2: Mechanism of Action.[1] LRP competitively inhibits the ACE enzyme, preventing the
cleavage of Angiotensin | to the vasoconstrictor Angiotensin Il.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Pro-OH (LRP)[1]]. BenchChem, [2026]. [Online PDF]. Available at:
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h-leu-arg-pro-oh-Irp-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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